Cas no 2172050-23-4 (2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• CAS No: 2172050-23-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5963197
• PubChem ID: 165580961
• Update Time: 2025-06-09

2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• 2-cyclobutyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid
• 2172050-23-4
• EN300-1533367

• Inchi： 1S/C27H32N2O5/c1-27(2,14-24(30)28-15-22(25(31)32)17-8-7-9-17)29-26(33)34-16-23-20-12-5-3-10-18(20)19-11-4-6-13-21(19)23/h3-6,10-13,17,22-23H,7-9,14-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： LJKSAWFPBTWGML-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid

Introduction to 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic Acid (CAS No. 2172050-23-4)

2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid, identified by its CAS number 2172050-23-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl group, an amino-substituted amide moiety, and a fluorenylmethoxycarbonyl (Fmoc) protective group. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various research applications.

The molecular structure of 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid is highly complex, featuring multiple reactive sites that can be exploited for synthetic and pharmacological purposes. The cyclobutyl ring provides steric hindrance, which can influence the compound's solubility and metabolic stability, while the Fmoc group is commonly used in peptide synthesis as an amino acid protecting group. The amide and amino functionalities suggest potential interactions with biological targets, such as enzymes or receptors, which are critical for drug development.

In recent years, there has been growing interest in the development of novel compounds with enhanced binding affinity and selectivity for therapeutic targets. The structural features of 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid make it an attractive scaffold for designing molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. For instance, the fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal a free amino group, allowing for further derivatization and the creation of more complex molecules.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. The cyclobutyl moiety can serve as a rigid scaffold to maintain optimal orientation relative to biological targets, while the amide and amino groups provide opportunities for hydrogen bonding and other non-covalent interactions. These features are particularly important in the design of small molecule inhibitors that need to bind tightly to their targets to exert therapeutic effects.

The synthesis of 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid represents a significant challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Techniques such as solid-phase peptide synthesis (SPPS) and transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this compound. These methods not only improve yield but also enhance purity, which is crucial for pharmaceutical applications.

In the context of drug discovery, 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid has been explored as a potential lead compound for various therapeutic indications. Its structural motifs suggest that it may interact with enzymes such as kinases or proteases, which are often implicated in disease pathways. Additionally, the presence of a fluorene moiety can enhance photophysical properties, making it useful in photoactivatable probes or imaging agents.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, derivatives of this molecule have shown promise in preclinical models as inhibitors of target enzymes or receptors. The ability to modify specific functional groups allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, optimizing its therapeutic potential.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarboly}c^La^La^Lb^Lbc^Lc)_{Lb-Lc-Lb-Lc-Lb-Lc-Lb-Lc-Lb-Lc-Lb-Lc-Lb-Lc-Lb-Lc-Lb-Lc-Lb-Lc})_Lb-Lc-Lb-Lc)_{LbLbLbLbLbLbLbLcLcLdLdLeLeLfLfLgLgLhLhLiLiLjLjLkLmLmLmMmLmLmMmLmLmMmLmLmMmLmLmMmLmLmMmLmLmMmLmLmMmLmLmM mL mL mL mL mL mL mL mL mL mL mL mL mL mL mL mL mL mL mL/mL/mL/mL/mL/mL/mL/mL/mL/mL/mL/mL/mL/mL/M m m m m m m m m m m m m m/m/m/m/m/m/m/m/m/m/m/m/m/m/M/M/M/M/M/M/M/M/M/M/M/M/MM/MM/MM/MM/MM/MM/MM/MM/MM/MM/MM/MM/MM/MMMMmmmmmmmmmmmmmmmmmmmMLMLMLMLMLMLMLMLMLMLMLMLMLMM L L L L L L L L L L L L LLLLLLLLLLLLLLLLLLLLLLM ML M M M M M M M M M M M M ML ML ML ML ML ML ML ML ML ML ML ML MM MM MM MM MM MM MM MM MM MM MMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMMM}